![molecular formula C15H17F3N6O2 B6454143 2-{4-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]piperazin-1-yl}-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one CAS No. 2549028-60-4](/img/structure/B6454143.png)
2-{4-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]piperazin-1-yl}-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one
Overview
Description
Synthesis Analysis
While I don’t have specific information on the synthesis of this compound, it likely involves several steps including the formation of the pyrazole and dihydropyrimidinone rings, and the introduction of the difluoromethyl and piperazine groups. These processes often involve reactions such as cyclization, nucleophilic substitution, and possibly a late-stage difluoromethylation .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups it contains. For example, the difluoromethyl group could potentially undergo various reactions including nucleophilic substitution or addition .Properties
IUPAC Name |
2-[4-[3-(difluoromethyl)-1-methylpyrazole-4-carbonyl]piperazin-1-yl]-5-fluoro-4-methyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F3N6O2/c1-8-10(16)13(25)20-15(19-8)24-5-3-23(4-6-24)14(26)9-7-22(2)21-11(9)12(17)18/h7,12H,3-6H2,1-2H3,(H,19,20,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMBYHGWHFGYTMZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)N2CCN(CC2)C(=O)C3=CN(N=C3C(F)F)C)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F3N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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